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The search for next-generation semiconductor materials for optoelectronic applications has led
to significant interest in bismuth-based compounds as non-toxic and stable alternatives to lead-
halide perovskites. Among these, bismuth iodide (Bils) has been a subject of intense
research. This guide provides an objective comparison of the defect tolerance and performance
of bismuth iodide against its key alternatives, namely bismuth oxyiodide (BiOIl) and lead-
halide perovskites, supported by experimental data.

At a Glance: Performance Comparison

A critical aspect of a semiconductor's performance in optoelectronic devices is its ability to
tolerate intrinsic and extrinsic defects. The following table summarizes key performance metrics
that reflect the defect tolerance of bismuth iodide and its alternatives.
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Property

Bismuth lodide
(Bil3)

Bismuth Oxyiodide
(BiOl)

Lead-Halide
Perovskites (e.g.,
MAPbI3)

Defect Density

High (can be >1026

cm3)

Low (tolerant to
antisite and vacancy
defects)[1][2]

Relatively high but
often "shallow"
defects (1013-10%7
cm=3)[3]

Carrier Mobility

Single Crystal: up to
260 cm2V-1s™?
(electron)[4]; Thin

Film: Lower

Thin Film: ~3
cm2V~1s~1 at 295 K[5]
[6]

Thin Film: 1-100
cm2V-1s—1[7][8]

Carrier Lifetime

Single Crystal: ~1.3-
1.5 ns[9]; Thin Film:
180-240 ps[9]

>1 ns[10]

Long (>1 ps) in thin
films[11]

Power Conversion
Efficiency (PCE)

Low (~1.5%)[12]

Moderate (~1-2%)[12]
[13]

High (>25%)[14][15]
[16][17]

The Controversy of Defect Tolerance in Bismuth
lodide

The concept of "defect tolerance" in semiconductors refers to the ability of a material to
maintain its desirable electronic properties even in the presence of a significant concentration
of defects. This property is a hallmark of lead-halide perovskites, contributing to their
remarkable efficiencies.

For bismuth iodide, the situation is more complex. While the presence of the Bi®* 6s? lone pair
was initially thought to confer defect tolerance, experimental evidence suggests that Bils is not
inherently defect-tolerant. Intrinsic point defects in Bils can create deep energy levels within the
band gap, acting as non-radiative recombination centers that are detrimental to device
performance.

In contrast, bismuth oxyiodide (BiOI) has demonstrated superior defect tolerance.[1][2]
Theoretical and experimental studies have shown that the most common defects in BiOl, such
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as iodine vacancies and oxygen antisite defects, tend to create shallow energy levels that do
not significantly impede charge carrier transport.[10] This inherent tolerance to defects makes
BiOl a more promising candidate for efficient optoelectronic devices compared to Bils.

Visualizing the Defect Landscape

The following diagrams, generated using the DOT language, illustrate key concepts related to
the crystal structure, defect tolerance mechanisms, and experimental characterization of these
materials.
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Crystal Structure and Common Point Defects in Bismuth lodide
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Mechanism of Defect Tolerance: BiOl vs. Bilz
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Experimental Workflow for Defect Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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